
Application Notes and Protocols for (R)-STU104
and Related Compounds

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (R)-STU104

Cat. No.: B15610087

Get Quote

Disclaimer: The compound "(R)-STU104" is not found in the public domain. This document

provides information on several research compounds with similar numerical identifiers (104),

which may be of interest. The primary focus of these notes is DRP-104 (Sirpiglenastat), a novel

glutamine antagonist currently in clinical development.

DRP-104 (Sirpiglenastat): A Tumor-Targeted
Glutamine Antagonist
Audience: Researchers, scientists, and drug development professionals.

Introduction
Sirpiglenastat (DRP-104) is a first-in-class prodrug of the broad-acting glutamine antagonist 6-

diazo-5-oxo-L-norleucine (DON).[1][2] It is designed to be preferentially activated within the

tumor microenvironment, delivering the active metabolite DON to cancer cells while minimizing

systemic toxicity.[1] By inhibiting multiple enzymes involved in glutamine metabolism, DRP-104

disrupts tumor cell anabolism and key metabolic pathways essential for rapid proliferation.[2][3]

Furthermore, DRP-104 has been shown to modulate the tumor immune microenvironment,

enhancing anti-tumor immune responses.[4][5]
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Mechanism of Action
DRP-104 is bioactivated to DON within the tumor, where DON acts as a glutamine antagonist.

[6] Glutamine is a critical nutrient for cancer cells, contributing to energy production, nucleotide

and amino acid synthesis, and redox balance. By blocking glutamine utilization, DON induces

metabolic stress and inhibits tumor growth.[5][7] Additionally, the inhibition of glutamine

metabolism can reverse the immunosuppressive environment within the tumor, promoting the

activity of cytotoxic T cells.[5]
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Mechanism of action of DRP-104 (Sirpiglenastat).

Quantitative Data Summary

Compound Indication
Route of
Administrat
ion

Dosage
Clinical
Phase

Reference

DRP-104
Advanced

Solid Tumors

Subcutaneou

s,

Intravenous

145 mg (s.c.

twice weekly

in combo)

Phase 1/2 [8][9]

DRP-104

KEAP1

mutant lung

cancer

Subcutaneou

s

0.5 mg/kg (in

mice)
Preclinical [4][5]

Experimental Protocols
4.1. In Vivo Antitumor Efficacy Studies in Mouse Models

Animal Model: CT26 tumor-bearing mice.

Treatment: DRP-104 administered subcutaneously at a dose of 0.5 mg/kg once daily for 5

days.[4]

Endpoint: Tumor growth inhibition and median survival.

Results: Treatment resulted in a 90% inhibition of tumor growth by day 12, with a median

survival of 36 days.[4]

4.2. Clinical Trial Protocol for Advanced Solid Tumors

Study Design: A Phase 1/2, first-in-human study to evaluate the safety, tolerability,

pharmacokinetics, and preliminary anti-tumor activity of DRP-104 as a single agent and in

combination with atezolizumab.[9]

Patient Population: Adult patients with advanced solid tumors.[9]
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Administration: DRP-104 administered via intravenous infusion or subcutaneous injection.[9]

Primary Endpoints: Safety and tolerability.

Secondary Endpoints: Objective response rate, progression-free survival, and overall

survival.
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Workflow for a Phase 1/2 clinical trial of DRP-104.

Other "104" Compounds of Interest
RPH-104 (Goflikicept)
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Description: A heterodimeric fusion protein that acts as an interleukin-1 (IL-1) antagonist.[10]

[11]

Mechanism of Action: Selectively binds and inactivates both circulating IL-1β and IL-1α,

thereby reducing inflammation.[10]

Indication: Investigated for the treatment of ST-segment elevation myocardial infarction

(STEMI) and other inflammatory diseases.[11][12][13][14]

Dosage and Administration: Single subcutaneous administration of 80 mg or 160 mg has

been studied in clinical trials.[14]

PR-104
Description: A hypoxia-activated pre-prodrug of a DNA cross-linking agent.[15][16]

Mechanism of Action: PR-104 is converted to its active form, PR-104A, which is then

reduced under hypoxic conditions to form DNA cross-linking species, leading to cell death in

hypoxic tumor cells.[16][17]

Indication: Investigated for the treatment of advanced solid tumors.[15]

SRT2104
Description: A selective small molecule activator of Sirtuin 1 (SIRT1).[18][19][20]

Mechanism of Action: Allosterically activates SIRT1, a deacetylase involved in cellular

metabolism, stress response, and longevity.[19][21][22]

Indication: Investigated for a wide range of conditions including metabolic diseases,

neurodegenerative disorders, and inflammatory conditions.[23][24][25][26]

Dosage and Administration: Oral administration of doses ranging from 100 mg/kg in mice to

various oral doses in human clinical trials has been studied.[18][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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